Cas no 60111-52-6 (Trisiloxane,1,5-diethenyl-3-[(ethenyldimethylsilyl)oxy]-1,1,3,5,5-pentamethyl-)

• Product Name: Trisiloxane,1,5-diethenyl-3-[(ethenyldimethylsilyl)oxy]-1,1,3,5,5-pentamethyl-
• CAS No: 60111-52-6
• MF: C₁₃H₃₀O₃Si₄
• MW: 346.717507839203
• MDL: MFCD00054798
• CID: 518642
• PubChem ID: 6453910
• Update Time: 2025-05-20

Trisiloxane,1,5-diethenyl-3-[(ethenyldimethylsilyl)oxy]-1,1,3,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,5-diethenyl-3-[(ethenyldimethylsilyl)oxy]-1,1,3,5,5-pentamethyl-
• TRIS(VINYLDIMETHYLSILOXY)METHYLSILANE
• tris[[ethenyl(dimethyl)silyl]oxy]-methylsilane
• EINECS 262-060-6
• TRIS(VINYLDIMETHYLSILOXY)METHYLSILANE, 95%
• NS00056040
• 60111-52-6
• D97585
• TRIS(VINYLDIMETHYLSILOXY) METHYLSILANE
• 1,5-Diethenyl-3-[(ethenyldimethylsilyl)oxy]-1,1,3,5,5-pentamethyltrisiloxane
• 5-[(ethenyldimethylsilyl)oxy]-3,3,5,7,7-pentamethyl-4,6-dioxa-3,5,7-trisilanona-1,8-diene
• CS-0186692
• 59D7A2C66Y
• 3-((Dimethyl(vinyl)silyl)oxy)-1,1,3,5,5-pentamethyl-1,5-divinyltrisiloxane
• AKOS024462730
• SCHEMBL1493075
• 3-((Dimethylvinylsilyl)oxy)-1,1,3,5,5-pentamethyl-1,5-divinyltrisiloxane
• C13H30O3Si4
• Trisiloxane, 1,5-diethenyl-3-[(ethenyldimethylsilyl)oxy]-1,1,3,5,5-pentamethyl-
• YQPHUWZVHLZEPI-UHFFFAOYSA-N
• FS-5474
• DTXSID00208862
• MFCD00054798

• MDL： MFCD00054798
• Inchi： 1S/C13H30O3Si4/c1-11-17(4,5)14-20(10,15-18(6,7)12-2)16-19(8,9)13-3/h11-13H,1-3H2,4-10H3
• InChI Key： YQPHUWZVHLZEPI-UHFFFAOYSA-N
• SMILES： [Si](C)(O[Si](C=C)(C)C)(O[Si](C=C)(C)C)O[Si](C=C)(C)C

Computed Properties

• Exact Mass: 346.12700
• Monoisotopic Mass: 346.127201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.888
• Melting Point: <0°C
• Boiling Point: 135 °C
• Flash Point: 179°C
• Refractive Index: 1.4148
• PSA: 27.69000
• LogP: 4.39580

Trisiloxane,1,5-diethenyl-3-[(ethenyldimethylsilyl)oxy]-1,1,3,5,5-pentamethyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Trisiloxane,1,5-diethenyl-3-[(ethenyldimethylsilyl)oxy]-1,1,3,5,5-pentamethyl-

Trisiloxane, 1,5-Diethenyl-3-[(Ethenyldimethylsilyl)oxy]-1,1,3,5,5-Pentamethyl-

Trisiloxane, specifically the compound with the CAS number 60111-52-6, is a highly specialized organosilicon compound. Its full name is Trisiloxane, 1,5-Diethenyl-3-[(Ethenyldimethylsilyl)oxy]-1,1,3,5,5-Pentamethyl-, which reflects its complex structure. This compound belongs to the broader category of siloxanes and is known for its unique chemical properties and versatile applications.

The molecular structure of this trisiloxane derivative is characterized by a central silicon atom connected to three oxygen atoms and five methyl groups. The presence of ethenyl groups (vinyl groups) at specific positions in the molecule introduces additional reactivity and functionalization potential. Recent studies have highlighted the importance of such functional groups in enhancing the compound's compatibility with various polymer systems and its ability to participate in cross-linking reactions.

One of the most notable applications of this compound is in the field of advanced materials science. Researchers have demonstrated that this trisiloxane derivative can serve as a precursor for the synthesis of high-performance silicone polymers. These polymers exhibit exceptional thermal stability and mechanical resilience, making them ideal for use in aerospace and automotive industries where durability under extreme conditions is paramount.

In addition to its role in polymer chemistry, this compound has also found applications in electronic materials. Recent breakthroughs have shown that when incorporated into dielectric materials, it significantly improves electrical insulation properties without compromising mechanical integrity. This dual functionality makes it a valuable component in the development of next-generation electronic devices.

The synthesis of this trisiloxane derivative involves a multi-step process that typically begins with the hydrolysis of chlorosilanes followed by controlled condensation reactions. The precise control over reaction conditions is crucial to ensure the formation of the desired product with high purity. Advanced techniques such as microwave-assisted synthesis have been explored to optimize reaction efficiency and minimize environmental impact.

From an environmental standpoint, this compound has been studied for its biodegradation potential. Recent research indicates that under specific environmental conditions, it can undergo controlled degradation without releasing harmful byproducts. This finding is particularly important for industries seeking sustainable alternatives without compromising performance.

In conclusion, Trisiloxane with CAS number 60111-52-6 stands out as a versatile and innovative chemical compound with wide-ranging applications across multiple industries. Its unique structure and functional groups make it a valuable tool in modern material science and chemical engineering. As research continues to uncover new potential uses and optimization strategies, this compound is poised to play an even more significant role in advancing technological frontiers.